![molecular formula C20H14Cl2N4OS3 B2706790 N-(2,5-dichlorophenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide CAS No. 923202-72-6](/img/structure/B2706790.png)
N-(2,5-dichlorophenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide
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Description
N-(2,5-dichlorophenyl)-2-((6-(4-methyl-2-(thiophen-2-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H14Cl2N4OS3 and its molecular weight is 493.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Compounds with similar structures have been studied for their antimicrobial properties. For instance, certain acetamide derivatives have been synthesized and tested against various microorganisms, showcasing antimicrobial potential (Mistry, Desai, & Intwala, 2009).
Anticancer Agents
- Research has also explored the potential of these compounds as anticancer agents. Some studies synthesized and evaluated 5-methyl-4-phenyl thiazole derivatives for their activity against human lung adenocarcinoma cells, highlighting selective cytotoxicity and apoptosis-inducing properties (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Ligand-Protein Interactions and Photovoltaic Efficiency
- Some studies have focused on the spectroscopic and quantum mechanical studies of related compounds, investigating their potential as photosensitizers in dye-sensitized solar cells (DSSCs) and their interactions with biological molecules like Cyclooxygenase 1 (COX1) (Mary et al., 2020).
Anticonvulsant and Muscle Relaxant Activities
- Research into related compounds has also delved into their potential for anticonvulsant and muscle relaxant activities, with some showing significant effects in animal models (Sharma, Verma, Sharma, & Prajapati, 2013).
Antioxidant Activities
- The antioxidant potential of certain benzothiazole and acetamide analogs has been explored, with some compounds exhibiting significant activity in comparison to standard drugs (Althagafi, 2022).
Base Oil Improvement
- Certain pyridazinone derivatives have been synthesized and tested for their effectiveness in improving the quality of base oil, showcasing multi-functional chemical stability and utility (Nessim, 2017).
Properties
IUPAC Name |
N-(2,5-dichlorophenyl)-2-[6-(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N4OS3/c1-11-19(30-20(23-11)16-3-2-8-28-16)14-6-7-18(26-25-14)29-10-17(27)24-15-9-12(21)4-5-13(15)22/h2-9H,10H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYPPAJBJSHXJQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CS2)C3=NN=C(C=C3)SCC(=O)NC4=C(C=CC(=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N4OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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